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Compound of Interest

Compound Name:
Adenine monohydrochloride

hemihydrate

Cat. No.: B1663734 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Adenine, a purine nucleobase, is a fundamental component of nucleic acids (DNA and RNA)

and plays a vital role in cellular respiration and protein synthesis through molecules like ATP,

NAD, and FAD.[1] Adenine monohydrochloride hemihydrate is a salt form of adenine, often

used in cell culture media and various biochemical assays.[2][3] Proper preparation of a stock

solution is the first critical step for experiments requiring a consistent and accurate

concentration of adenine. This document provides a detailed protocol for the preparation,

handling, and storage of an adenine monohydrochloride hemihydrate stock solution.

Chemical and Physical Properties
Accurate preparation of the stock solution requires precise knowledge of the compound's

properties. The key quantitative data for adenine monohydrochloride hemihydrate are

summarized below.
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Property Value References

CAS Number 6055-72-7 [4][5]

Molecular Formula C₅H₅N₅ · HCl · ½H₂O [4]

Molecular Weight 189.60 g/mol [4][5]

Appearance
White to off-white crystalline

powder
[3][6][7]

Solubility (in Water) 50 mg/mL [2][4][5][7]

Storage (Solid)
Room temperature, dry, dark

place
[5][7]

Storage (Solution)
-20°C (1 month) or -80°C (6

months)
[1]

Safety and Handling Precautions
Adenine monohydrochloride hemihydrate is harmful if swallowed and can cause skin and

eye irritation.[6][7] Adherence to standard laboratory safety procedures is mandatory.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and

appropriate gloves when handling the compound.[6][8]

Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to

avoid inhaling dust particles.[6][9]

First Aid:

Eyes: In case of contact, immediately rinse with plenty of water for at least 15 minutes and

seek medical attention.[6][7]

Skin: Wash off with soap and plenty of water.[6]

Ingestion: If swallowed, rinse your mouth with water and seek immediate medical

attention.[6][10]
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Disposal: Dispose of the chemical and its container in accordance with local, state, and

federal regulations.[10]

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol details the steps to prepare a 100 mL of a 100 mM stock solution of adenine
monohydrochloride hemihydrate.

Materials:

Adenine monohydrochloride hemihydrate (MW: 189.60 g/mol )

High-purity water (e.g., Milli-Q or deionized water)

100 mL volumetric flask

Analytical balance

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar

Sterile filter unit (0.22 µm pore size)

Sterile conical tubes or vials for aliquots

Procedure:

Calculate the Required Mass:

Use the formula: Mass (g) = Concentration (M) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.1 M x 0.1 L x 189.60 g/mol

Mass = 1.896 g
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Weigh the Compound:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out 1.896 g of adenine monohydrochloride hemihydrate powder.

Dissolve the Compound:

Add approximately 70-80 mL of high-purity water to the 100 mL volumetric flask.

Transfer the weighed powder into the flask.

Add a magnetic stir bar and place the flask on a magnetic stirrer.

Stir the solution until the powder is completely dissolved. Gentle heating may be applied to

aid dissolution, but avoid boiling.

Adjust the Final Volume:

Once the solid is fully dissolved, remove the flask from the stirrer.

Carefully add high-purity water to bring the final volume to the 100 mL mark on the

volumetric flask. The bottom of the meniscus should align with the mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Sterilization and Aliquoting:

For cell culture or other sensitive applications, sterilize the stock solution by passing it

through a 0.22 µm syringe filter.

Dispense the sterile solution into smaller, single-use aliquots in sterile tubes to prevent

contamination and degradation from repeated freeze-thaw cycles.[1]

Storage:

Label the aliquots clearly with the compound name, concentration, and date of

preparation.
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Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1] Protect the solution from light.[1]

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the adenine
monohydrochloride hemihydrate stock solution.
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Preparation

Post-Processing & Storage

1. Calculate Mass
(Concentration x Volume x MW)

2. Weigh Compound
(Use Analytical Balance)

Required Mass

3. Dissolve in Solvent
(e.g., 80% of final volume)

Powder

4. Adjust to Final Volume
(Use Volumetric Flask)

Solution

5. Sterilize (Optional)
(0.22 µm Filter)

Homogeneous Solution

6. Aliquot
(Prevent Freeze-Thaw Cycles)

Sterile Solution

7. Store Appropriately
(-20°C or -80°C, Protect from Light)

Aliquots

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1663734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

